3,4-Dibromo-2-propylthiophene

• Molecular Formula: C7H8Br2S
• Molecular Weight: 284.01 g/mol
• IUPAC Name: 3,4-dibromo-2-propylthiophene
• InChI: InChI=1S/C7H8Br2S/c1-2-3-6-7(9)5(8)4-10-6/h4H,2-3H2,1H3
• InChI Key: CBZRXRNYZYLQET-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C(=CS1)Br)Br

Description

3,4-Dibromo-2-propylthiophene is a useful research compound. Its molecular formula is C7H8Br2S and its molecular weight is 284.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of diisopropylamine (2.7 mL, 19.4 mmol) in 50 mL of THF cooled to -78° C. was added 7.8 mL (2.5M in hexane, 19.4 mmol) of nbutyllithium, and the reaction was stirred for 0.5 hours. To the first solution was added 4.7 g (19.4 mmol) of 3,4-dibromothiophene (Aldrich), then the reaction mixture was stirred for 1 hour at -78° C. Iodopropane (2.8 mL, 29.1 mmol) was then added, the reaction stirred for 10 min at -78° C., then removed for the cooling bath and stirred for 2 hours at room temperature. The reaction was quenched with aqueous satd. NH4Cl, extracted with ether, washed with H2O and brine, and concentrated to give 5.27 g of crude 3,4-dibromo-2-propylthiophene. This compound (5.25 g, 18.5 mmol) was dissolved in 80 mL of ether and cooled to -78° C. n-Butyllithium (7.4 mL, 18.5 mmol) was added dropwise via syringe, and the resulting mixture was stirred at -78° C. for 20 min. DMF was added (1.86 mL, 24.03 mmol), and the reaction was stirred at -78° C. for 1 hour, then poured into water and extracted with ether. The extract was washed with water, dried over MgSO4, and concentrated in vacuo. Silica gel column chromatography afforded 0.63 g of the title compound. NMR (CDCl3) δ:10.07 (s, 1H), 7.09 (s, 1H), 3.20 (t, J=7 Hz, 2H), 1.74 (m, 2H), 1.02 (t, J=7 Hz, 3H).